Cas no 1803788-58-0 (3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)
1803788-58-0 structure
Product Name:3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
CAS No:1803788-58-0
MF:C9H5Br2F2NO
MW:340.946907758713
CID:4705797
Update Time:2023-08-15
3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
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- Inchi： 1S/C9H5Br2F2NO/c10-6-3-5(1-2-14)4-7(11)8(6)15-9(12)13/h3-4,9H,1H2
- InChI Key： FETZNEHHXQGBMP-UHFFFAOYSA-N
- SMILES： BrC1C=C(CC#N)C=C(C=1OC(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 33
3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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